Cas no 1373512-33-4 ((2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1373512-33-4
• MF: C₁₂H₁₅ClFNO₂
• MW: 259.704406023026
• MDL: MFCD06659388
• CID: 2092898
• PubChem ID: 45026930
• Update Time: 2025-10-30

(2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• (2S,4R)-4-[(3-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• (2S,4R)-4-(3-fluorobenzyl)pyrrolidine-2-carboxylicacidhydrochloride
• MFCD06659388
• (R)-gamma-(3-fluoro-benzyl)-L-proline-HCl
• BDBM50234279
• H-Pro{4-Bzl(3-F)}-OH.HCl
• CHEMBL4078902
• CS-0337550
• (2S,4R)-4-(3-FLUOROBENZYL)PYRROLIDINE-2-CARBOXYLIC ACID HCL
• AKOS015949618
• (R)-gamma-(3-fluoro-benzyl)-L-proline hydrochloride, AldrichCPR
• 1373512-33-4
• (2S,4R)-4-[(3-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid hydrochloride

• MDL： MFCD06659388
• Inchi： 1S/C12H14FNO2.ClH/c13-10-3-1-2-8(5-10)4-9-6-11(12(15)16)14-7-9;/h1-3,5,9,11,14H,4,6-7H2,(H,15,16);1H/t9-,11+;/m1./s1
• InChI Key： UEJCKIYKRFAMOV-XQKZEKTMSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C[C@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 259.0775346g/mol
• Monoisotopic Mass: 259.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on (2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Comprehensive Overview of (2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1373512-33-4)

The compound (2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1373512-33-4) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the fluorobenzyl moiety and pyrrolidine carboxylic acid backbone, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential role in modulating biological targets, particularly in neurological and metabolic disorders.

One of the key reasons for the growing interest in (2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride is its stereochemistry. The (2S,4R) configuration ensures high enantiomeric purity, which is critical for achieving desired pharmacological effects. This aligns with current trends in precision medicine, where chiral compounds are favored for their target specificity and reduced side effects. The presence of the 3-fluorobenzyl group further enhances its binding affinity to certain receptors, making it a promising candidate for further study.

In the context of modern drug development, CAS No. 1373512-33-4 is often explored for its potential as a protease inhibitor or enzyme modulator. Recent studies have highlighted its relevance in addressing conditions like diabetes and neurodegenerative diseases, which are among the most searched health topics online. The compound’s ability to interact with key enzymes and receptors positions it as a focal point for innovative therapeutic strategies.

From a synthetic chemistry perspective, the preparation of (2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride involves multi-step processes that emphasize yield optimization and purity. Techniques such as asymmetric synthesis and chromatography are commonly employed to achieve the desired stereochemical outcome. This aligns with the broader industry shift toward sustainable and efficient synthetic methodologies, a topic frequently discussed in academic and industrial forums.

The hydrochloride salt form of this compound, as indicated by its name, improves solubility and stability, which are critical factors for bioavailability. This aspect is particularly relevant given the increasing demand for bioavailable drug candidates in preclinical research. Researchers often search for compounds like 1373512-33-4 to overcome formulation challenges associated with poorly soluble molecules.

Another area of interest is the compound’s potential role in peptide mimetics and small-molecule therapeutics. Its pyrrolidine core is a common motif in bioactive molecules, and the fluorine substitution offers metabolic stability—a feature highly sought after in drug design. These attributes make it a subject of ongoing investigations in medicinal chemistry.

In summary, (2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1373512-33-4) represents a versatile and pharmacologically relevant compound. Its structural complexity, combined with its potential therapeutic applications, ensures its continued prominence in scientific literature and research pipelines. As the pharmaceutical industry evolves, compounds like this will remain at the forefront of innovation, addressing unmet medical needs and advancing human health.